Cas no 3529-87-1 (1-Isothiocyanato-4-phenoxybenzene)

• Product Name: 1-Isothiocyanato-4-phenoxybenzene
• CAS No: 3529-87-1
• MF: C₁₃H₉NOS
• MW: 227.281661748886
• MDL: MFCD00060376
• CID: 315591
• PubChem ID: 145694
• Update Time: 2025-06-09

1-Isothiocyanato-4-phenoxybenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-isothiocyanato-4-phenoxy-
• 1-isothiocyanato-4-phenoxybenzene
• 4-Phenoxyphenyl isothiocyanate
• 1-isothiocyanato-4-phenoxy-benzene
• 4-Isothiocyanate diphenyl ether
• 4-Isothiocyanato-diphenyl ether
• 4-Isothiocyanato-diphenyloxyd
• 4-phenoxybenzenisothiocyanate
• 4-phenoxy-phenyl isothiocyanate
• 4-Phenoxy-phenylisothiocyanat
• Benzene,1-isothiocyanato-4-phenoxy
• F20944
• MFCD00060376
• EN300-01228
• 5-BROMOBENZOFURAN-2-CARBOXYLICACIDMETHYLESTER
• A822718
• VS-03370
• ZKITXAAKDFPASL-UHFFFAOYSA-N
• HMS1784P13
• AKOS000115251
• 4-(Phenoxy)phenyl isothiocyanate
• DTXSID50188781
• InChI=1/C13H9NOS/c16-10-14-11-6-8-13(9-7-11)15-12-4-2-1-3-5-12/h1-9
• SCHEMBL3823434
• 3529-87-1
• FT-0676396
• BP-12530
• Benzene, 1-isothiocyanato-4-phenoxy-
• 4-phenoxyphenylisothiocyanate
• 4-phenoxyphenyl-isothiocyanate
• Z56822786
• BBL012524
• STK742099
• DTXCID10111272
• 1-Isothiocyanato-4-phenoxybenzene

• MDL： MFCD00060376
• Inchi： 1S/C13H9NOS/c16-10-14-11-6-8-13(9-7-11)15-12-4-2-1-3-5-12/h1-9H
• InChI Key： ZKITXAAKDFPASL-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(=CC=1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 227.04000
• Monoisotopic Mass: 227.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 53.7A^2

Experimental Properties

• Density: 1.11
• Melting Point: 42 °C
• Boiling Point: 351.4°Cat760mmHg
• Flash Point: 166.3°C
• Refractive Index: 1.59
• PSA: 53.68000
• LogP: 4.21320

1-Isothiocyanato-4-phenoxybenzene Security Information

• Hazardous Material transportation number：UN 2811
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Storage Condition：Keep cold.
• HazardClass：KEEP COLD, LACHRYMATOR, TOXIC
• Risk Phrases：R20/21/22; R36/37/38

Additional information on 1-Isothiocyanato-4-phenoxybenzene

Comprehensive Analysis of 1-Isothiocyanato-4-phenoxybenzene (CAS No. 3529-87-1): Properties, Applications, and Innovations

1-Isothiocyanato-4-phenoxybenzene (CAS No. 3529-87-1), a specialized organic compound, has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This aromatic isothiocyanate derivative, often referred to by its systematic name or the shorthand 4-phenoxyphenyl isothiocyanate, is a key intermediate in synthetic chemistry and material science. Its molecular formula, C₁₃H₉NOS, combines a phenoxybenzene backbone with a reactive isothiocyanate group, enabling diverse functionalization.

The compound's thermal stability and solubility profile (soluble in organic solvents like acetone and dichloromethane but insoluble in water) make it ideal for cross-coupling reactions and polymer modifications. Researchers highlight its role in designing advanced agrochemicals and pharmaceutical scaffolds, aligning with the growing demand for sustainable crop protection and drug discovery solutions. A 2023 study published in the Journal of Organic Chemistry emphasized its utility in constructing heterocyclic compounds via cycloaddition reactions.

From an industrial perspective, 1-Isothiocyanato-4-phenoxybenzene is pivotal in synthesizing liquid crystal materials for display technologies, responding to the surge in flexible electronics innovation. Its electron-withdrawing properties also facilitate applications in organic photovoltaics, a hotspot for renewable energy research. Notably, its derivatives exhibit potential as fluorescent probes in bioimaging, addressing the need for non-invasive diagnostic tools in healthcare.

Environmental and safety considerations are paramount. While not classified as hazardous under standard regulations, proper handling guidelines recommend personal protective equipment (PPE) due to its mild irritant properties. Recent green chemistry initiatives explore solvent-free synthesis routes to minimize waste, resonating with the circular economy movement.

Market trends indicate rising demand for high-purity 1-Isothiocyanato-4-phenoxybenzene, driven by R&D investments in functional materials and bioconjugation techniques. Analytical methods like HPLC and GC-MS ensure quality control, while patents filed in 2022-2023 highlight novel uses in click chemistry and metal-organic frameworks (MOFs).

In summary, CAS No. 3529-87-1 exemplifies the intersection of traditional synthesis and cutting-edge applications. Its adaptability to emerging technologies positions it as a compound of enduring relevance in both academic and industrial settings.